Cas no 7529-16-0 (5-Ethenyl-2-pyrrolidinone)

• Product Name: 5-Ethenyl-2-pyrrolidinone
• CAS No: 7529-16-0
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD12911927
• CID: 47543
• PubChem ID: 24150
• Update Time: 2025-07-02

5-Ethenyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-Vinylpyrrolidin-2-one
• 5-Ethenylpyrrolidin-2-one
• 5-Vinylpyrrolidone
• 5-Ethenyl-2-pyrrolidinone
• (5RS)-5-Ethenylpyrrolidin-2-one
• 5-Vinyl-2-pyrrolidinone
• SCHEMBL14928
• 5-vinyl-pyrrolidin-2-one
• CS-0315611
• 5-Vinylpyrrolidin-2-one, 98%
• NS00008058
• UNII-739J1G8PUA
• Vigabatrin impurity A
• MDL 17637-03
• Q27266164
• MFCD12911927
• EC 616-206-4
• 5-Ethenyl-2-pyrrolidinon
• AS-49794
• VIGABATRIN IMPURITY A [EP IMPURITY]
• OYVDXEVJHXWJAE-UHFFFAOYSA-N
• AKOS006347676
• Vigabatrin EP Impurity A;5-Ethenyl-2-pyrrolidinone
• DTXSID001318830
• N10616
• 2-Pyrrolidinone, 5-ethenyl-
• 739J1G8PUA
• 7529-16-0
• BCP26092
• 5-vinyl-2-pyrrolidone
• 2-Pyrrolidinone, 5-vinyl-
• (+/-)-5-Vinylpyrrolidin-2-one
• FT-0668057
• VIGABATRIN IMPURITY A (EP IMPURITY)

• MDL： MFCD12911927
• Inchi： 1S/C6H9NO/c1-2-5-3-4-6(8)7-5/h2,5H,1,3-4H2,(H,7,8)
• InChI Key： OYVDXEVJHXWJAE-UHFFFAOYSA-N
• SMILES： O=C1CCC(C=C)N1

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.77980

5-Ethenyl-2-pyrrolidinone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-Ethenyl-2-pyrrolidinone

Research Brief on 5-Ethenyl-2-pyrrolidinone (CAS: 7529-16-0): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

5-Ethenyl-2-pyrrolidinone (CAS: 7529-16-0) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including novel drug candidates and functional materials. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

One of the most notable advancements in the study of 5-Ethenyl-2-pyrrolidinone is its application in the synthesis of pyrrolidine-based pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Ethenyl-2-pyrrolidinone exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to identify the most promising derivatives, highlighting the compound's potential as a scaffold for anti-inflammatory drug development.

In addition to its pharmacological applications, 5-Ethenyl-2-pyrrolidinone has also been investigated for its role in polymer chemistry. A recent report in ACS Applied Materials & Interfaces detailed the use of this compound as a monomer for the synthesis of biodegradable polymers with tunable mechanical properties. These polymers showed promise in drug delivery systems, where controlled release and biocompatibility are critical factors. The study emphasized the compound's ability to form stable covalent bonds with other functional groups, enabling the design of multifunctional materials.

Another area of interest is the compound's potential in agrochemical research. A 2024 study published in Pest Management Science explored the use of 5-Ethenyl-2-pyrrolidinone derivatives as eco-friendly pesticides. The researchers found that certain derivatives exhibited strong insecticidal activity while demonstrating low toxicity to non-target organisms. This finding aligns with the growing demand for sustainable agricultural solutions and highlights the compound's versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 5-Ethenyl-2-pyrrolidinone derivatives. A recent review in Organic Process Research & Development discussed the need for more efficient catalytic systems to improve yield and selectivity during synthesis. The authors also emphasized the importance of green chemistry principles to minimize environmental impact during production.

In conclusion, 5-Ethenyl-2-pyrrolidinone (CAS: 7529-16-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from drug development to materials science—underscore its potential as a versatile building block for innovation. Future research should focus on addressing synthesis challenges and expanding its utility in emerging fields such as personalized medicine and sustainable agriculture.